Cas no 140861-61-6 (Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-)

• Product Name: Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-
• CAS No: 140861-61-6
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 1297449
• Update Time: 2024-08-03

Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-

• Inchi： 1S/C14H14N2O4S/c1-9-2-4-10(5-3-9)16-13-7-6-11(21(15,19)20)8-12(13)14(17)18/h2-8,16H,1H3,(H,17,18)(H2,15,19,20)
• InChI Key： RYXHSLAUOLPLKJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N)(=O)=O)=CC=C1NC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 306.06752

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 549.5±60.0 °C(Predicted)
• PSA: 109.49
• pka: 3.21±0.36(Predicted)